Cas no 1491086-56-6 (2-(2-Methylcyclopropyl)-4-propan-2-ylpyrimidine-5-carboxylic acid)

2-(2-Methylcyclopropyl)-4-propan-2-ylpyrimidine-5-carboxylic acid is a pyrimidine derivative characterized by its unique cyclopropyl and isopropyl substituents, which contribute to its structural rigidity and potential reactivity. This compound is of interest in pharmaceutical and agrochemical research due to its pyrimidine core, a common scaffold in bioactive molecules. The carboxylic acid functionality enhances its utility as a synthetic intermediate, enabling further derivatization through esterification, amidation, or metal-catalyzed coupling reactions. Its sterically hindered structure may influence binding affinity in target applications, making it a valuable candidate for structure-activity relationship studies. The compound’s purity and stability under standard conditions ensure consistent performance in experimental settings.
2-(2-Methylcyclopropyl)-4-propan-2-ylpyrimidine-5-carboxylic acid structure
1491086-56-6 structure
Product Name:2-(2-Methylcyclopropyl)-4-propan-2-ylpyrimidine-5-carboxylic acid
CAS No:1491086-56-6
MF:C12H16N2O2
MW:220.267642974854
CID:5272887
Update Time:2025-06-07

2-(2-Methylcyclopropyl)-4-propan-2-ylpyrimidine-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 2-(2-methylcyclopropyl)-4-(propan-2-yl)pyrimidine-5-carboxylic acid
    • 2-(2-Methylcyclopropyl)-4-propan-2-ylpyrimidine-5-carboxylic acid
    • 5-Pyrimidinecarboxylic acid, 2-(2-methylcyclopropyl)-4-(1-methylethyl)-
    • Inchi: 1S/C12H16N2O2/c1-6(2)10-9(12(15)16)5-13-11(14-10)8-4-7(8)3/h5-8H,4H2,1-3H3,(H,15,16)
    • InChI Key: MDQJNYPVEXMPAI-UHFFFAOYSA-N
    • SMILES: OC(C1C=NC(C2CC2C)=NC=1C(C)C)=O

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 280
  • XLogP3: 1.9
  • Topological Polar Surface Area: 63.1

2-(2-Methylcyclopropyl)-4-propan-2-ylpyrimidine-5-carboxylic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-685592-0.05g
2-(2-methylcyclopropyl)-4-(propan-2-yl)pyrimidine-5-carboxylic acid
1491086-56-6 95.0%
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$948.0 2025-03-12
Enamine
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Enamine
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1491086-56-6 95.0%
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$1038.0 2025-03-12
Enamine
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1491086-56-6 95.0%
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Enamine
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Enamine
EN300-685592-2.5g
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Enamine
EN300-685592-5.0g
2-(2-methylcyclopropyl)-4-(propan-2-yl)pyrimidine-5-carboxylic acid
1491086-56-6 95.0%
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EN300-685592-10.0g
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